Cas no 1261894-98-7 (3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid)

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a substituted phenyl ring, which enhances its utility in synthetic organic chemistry and pharmaceutical research. The presence of both ethoxy and methyl substituents on the phenyl ring, along with a fluorine atom on the benzoic acid core, contributes to its unique electronic and steric properties. This compound is particularly valuable as an intermediate in the synthesis of more complex molecules, offering controlled reactivity for selective functionalization. Its structural features make it suitable for applications in medicinal chemistry, where fluorinated aromatic compounds are often leveraged for their metabolic stability and bioavailability.
3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid structure
1261894-98-7 structure
Product Name:3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid
CAS No:1261894-98-7
MF:C16H15FO3
MW:274.286908388138
MDL:MFCD18321260
CID:2761845
PubChem ID:53227151
Update Time:2025-10-29

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ETHOXY-2-METHYLPHENYL)-4-FLUOROBENZOIC ACID
    • 4'-Ethoxy-6-fluoro-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
    • DTXSID50690738
    • 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%
    • 1261894-98-7
    • MFCD18321260
    • 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid
    • MDL： MFCD18321260
    • Inchi： 1S/C16H15FO3/c1-3-20-12-5-6-13(10(2)8-12)14-9-11(16(18)19)4-7-15(14)17/h4-9H,3H2,1-2H3,(H,18,19)
    • InChI Key： DRNQHBBSIXQABU-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1C)OCC

Computed Properties

  • Exact Mass: 274.10052250Da
  • Monoisotopic Mass: 274.10052250Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 46.5Ų

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328479-5 g
3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%; .
 1261894-98-7 95%
5g
 €1159.00 2023-04-26
abcr
AB328479-5g
3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%; .
 1261894-98-7 95%
5g
 €1159.00 2025-04-21

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